Cas no 946328-58-1 (N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide)

• Product Name: N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide
• CAS No: 946328-58-1
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 6510171
• Update Time: 2025-06-11

N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide
• N'-[2-(dimethylamino)-2-thiophen-3-ylethyl]-N-ethyloxamide

• Inchi： 1S/C12H19N3O2S/c1-4-13-11(16)12(17)14-7-10(15(2)3)9-5-6-18-8-9/h5-6,8,10H,4,7H2,1-3H3,(H,13,16)(H,14,17)
• InChI Key： PLZVZMDWHQPNHS-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCC(N(C)C)C1C=CSC=1)=O

Additional information on N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide

Professional Introduction to N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide (CAS No. 946328-58-1)

N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide, identified by the CAS number 946328-58-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both dimethylamino and thiophen-3-yl functional groups contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

The compound's molecular structure, characterized by an ethyl chain and ethanediamide backbone, suggests versatility in its reactivity and interaction with biological targets. Such structural features are often leveraged in the design of novel pharmaceutical agents, where specific functional groups play a crucial role in modulating biological activity. The N'-2-(dimethylamino) moiety, in particular, is known for its ability to enhance solubility and binding affinity, while the thiophen-3-yl group introduces aromatic stability and potential for further derivatization.

In recent years, there has been growing interest in thiophene-based compounds due to their wide range of biological activities. Thiophenes are heterocyclic aromatic compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of thiophene into the molecular framework of N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide not only enhances its pharmacological potential but also opens avenues for exploring structure-activity relationships (SAR). This has led to numerous studies aimed at optimizing the compound's efficacy and safety profiles.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The ethanediamide moiety provides a flexible backbone that can be modified to target specific biological pathways. For instance, modifications at the amide bond or the terminal ethyl group could alter the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Such fine-tuning is essential for developing drugs that exhibit optimal therapeutic effects while minimizing side effects.

The use of computational methods has been instrumental in understanding the behavior of N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions are critical for determining its potential as a lead compound in drug discovery. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for designing derivatives with improved properties.

Recent experimental studies have highlighted the pharmacological effects of N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammation and cancer progression. These findings are particularly promising for developing novel therapeutics targeting chronic diseases. Furthermore, preclinical studies in animal models have shown that the compound exhibits favorable pharmacokinetic profiles and minimal toxicity at effective doses. Such results bolster its candidacy as a potential drug candidate for further clinical development.

The synthesis of N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide presents an interesting challenge due to its complex structural features. However, advances in synthetic chemistry have made it possible to construct this molecule efficiently using multi-step reactions. Key steps include the formation of the thiophene ring via cyclization reactions and subsequent functionalization with dimethylamino and ethylethanediamide groups. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications.

The versatility of N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide extends beyond its direct use as a therapeutic agent. It serves as a valuable building block for generating libraries of derivatives with tailored properties. By systematically modifying different parts of its molecular structure, researchers can explore a wide spectrum of biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel compounds with therapeutic potential.

The future prospects of N'-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-N-ethylethanediamide are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one will continue to play a pivotal role in shaping next-generation therapeutics.